Cas no 658082-99-6 (7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-)
658082-99-6 structure
Product Name:7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-
CAS No:658082-99-6
MF:C26H22N6O4
MW:482.490684986115
CID:1693671
Update Time:2024-09-02
7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- 7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-
- 7-Isoquinolinecarboxamide, 1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(2H-tetrazol-5-yl)phenyl]methyl]-
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- Inchi: 1S/C26H22N6O4/c1-36-23-12-17(4-9-22(23)33)14-27-25(34)20-8-7-18-10-11-32(26(35)21(18)13-20)15-16-2-5-19(6-3-16)24-28-30-31-29-24/h2-13,33H,14-15H2,1H3,(H,27,34)(H,28,29,30,31)
- InChI Key: BUOGPIBQQCMCRD-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC(C(NCC3=CC=C(O)C(OC)=C3)=O)=C2)C=CN1CC1=CC=C(C2=NNN=N2)C=C1
Computed Properties
- Exact Mass: 482.17046
Experimental Properties
- Density: 1.410±0.06 g/cm3(Predicted)
- PSA: 133.33
- pka: 4.20±0.10(Predicted)
7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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